Cas no 39778-63-7 (3-Tert-butyl-4-hydroxybenzoic acid methyl ester)

3-Tert-butyl-4-hydroxybenzoic acid methyl ester Properties

Names and Identifiers

• 3-Tert-butyl-4-hydroxybenzoic acid methyl ester
• methyl 3-tert-butyl-4-hydroxybenzoate
• Methyl3-(tert-butyl)-4-hydroxybenzoate
• methyl-3-tert-butyl-4-hydroxybenzoate
• 39778-63-7
• SCHEMBL2310374
• AKOS022649427
• Benzoic acid, 3-(1,1-dimethylethyl)-4-hydroxy-, methyl ester
• MFCD00017252
• 3-(1,1-dimethylethyl)-4-hydroxybenzoic acid methyl ester
• RRGVVWMIXUBORH-UHFFFAOYSA-N
• AS-43168
• 3-tert-butyl-4-hydroxy-benzoic acid methyl ester
• methyl 3-t-butyl-4-hydroxybenzoate
• DTXSID60527804
• Methyl 3-(tert-butyl)-4-hydroxybenzoate
• CS-0210597
• +Expand

• MDL： MFCD00017252
• InChIKey： RRGVVWMIXUBORH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O3/c1-12(2,3)9-7-8(11(14)15-4)5-6-10(9)13/h5-7,13H,1-4H3
• SMILES： CC(C)(C)C1=C(C=CC(=C1)C(=O)OC)O

Computed Properties

• Exact Mass: 208.10998
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53